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Compound of Interest

Compound Name: Alagebrium

CAS No.: 393121-34-1

Cat. No.: B1220623

Get Quote

For researchers and scientists engaged in drug development, the responsible management of

chemical compounds is as crucial as the discoveries they yield. Alagebrium (also known as

ALT-711), an advanced glycation end-product (AGE) inhibitor, requires meticulous handling and

disposal to ensure laboratory safety and environmental protection.[1][2][3] This guide provides

a comprehensive, step-by-step protocol for the proper disposal of Alagebrium, aligning with

standard laboratory safety practices.

Essential Safety and Handling Information
Alagebrium chloride is classified as a hazardous substance, and adherence to safety

protocols is mandatory to prevent accidental exposure.[1] The compound is harmful if

swallowed, causes skin and serious eye irritation, and may lead to respiratory irritation.[1][4]

Personal Protective Equipment (PPE): When handling Alagebrium, the use of appropriate

personal protective equipment is essential. This includes:

Eye Protection: Safety glasses with side-shields or goggles.[1]

Hand Protection: Compatible chemical-resistant gloves.[1]
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Skin and Body Protection: A laboratory coat is necessary to protect personal clothing from

contamination.[1]

Respiratory Protection: Work should be conducted in a well-ventilated area. If dust or

aerosols are likely to be generated, a NIOSH-approved respirator is required.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for

Alagebrium chloride.

Parameter Value Source

CAS Number 341028-37-3 [4]

Molecular Formula C₁₃H₁₄ClNOS [5]

Molecular Weight 267.77 g/mol [6]

Appearance White to Yellow Solid [7]

Solubility in Water Up to 50 mg/mL [1][6]

Solubility in DMSO Up to 25 mg/mL [1][6]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[6]

Storage (In Solvent)
-80°C for up to 2 years; -20°C

for up to 1 year
[2][4]

Procedural Steps for Proper Disposal
The fundamental principle for the disposal of Alagebrium is to treat it as hazardous chemical

waste in accordance with all local, state, and federal regulations.[4] Improper disposal, such as

discarding it with regular trash or pouring it down the drain, is strictly prohibited.

Step 1: Waste Segregation and Collection
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Unused Product: Keep the original product in its container. Do not mix with other chemical

waste.

Contaminated Materials: All labware that has come into contact with Alagebrium, including

pipette tips, gloves, vials, and absorbent materials from a spill, must be collected as

hazardous waste.

Aqueous Solutions: Solutions containing Alagebrium should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Step 2: Container Management

Use a chemically compatible, leak-proof container with a secure lid.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name "Alagebrium chloride" and its approximate concentration if in solution.

Step 3: Storage of Waste

Store the hazardous waste container in a designated and secure satellite accumulation area

within the laboratory.

Ensure the storage area is well-ventilated and away from incompatible materials.

Step 4: Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.

Provide the EHS department or contractor with a complete and accurate description of the

waste.

Experimental Protocol: Spill Decontamination
In the event of an Alagebrium spill, immediate and appropriate action is necessary to mitigate

exposure and contamination.

Materials:
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Appropriate PPE (gloves, goggles, lab coat, respirator if necessary)

Inert absorbent material (e.g., vermiculite, sand, diatomite)[4]

Sealable plastic bags or a designated hazardous waste container

Alcohol (for surface decontamination)[4]

Spill cleanup kit

Procedure:

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel

and increase ventilation.

Don PPE: Before addressing the spill, ensure you are wearing the appropriate personal

protective equipment.

Contain the Spill: For liquid spills, cover with an inert, absorbent material.[4] For solid spills,

carefully sweep or scoop the material to avoid generating dust.

Collect Waste: Place the absorbed or collected material into a sealable container labeled as

"Hazardous Waste: Alagebrium Spill Debris."

Decontaminate Surfaces: Scrub the spill area and any contaminated equipment with alcohol.

[4]

Dispose of Contaminated Materials: All materials used for cleanup, including absorbent pads

and wipes, must be placed in the hazardous waste container.

Wash Hands: Thoroughly wash your hands with soap and water after the cleanup is

complete.[4]

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of Alagebrium.
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Preparation Waste Collection Storage & Disposal

Start: Alagebrium Waste Generated Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid, Liquid, Contaminated Labware)

Place in Labeled,
Sealed Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Contact EHS or
Licensed Waste Contractor End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Alagebrium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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